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Compound of Interest

Compound Name: Ethyl 2-nitrobenzoate

Cat. No.: B1362548

An In-depth Technical Guide to the Physical and Chemical Properties of Ethyl 2-nitrobenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of ethyl 2-nitrobenzoate, a key intermediate in organic synthesis and drug
development. The information is presented to be a valuable resource for researchers and
scientists working with this compound.

Chemical Identity

Ethyl 2-nitrobenzoate is an organic compound with the chemical formula COH9NOA4.[1][2] It is
the ethyl ester of 2-nitrobenzoic acid.[2][3]
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Identifier Value
IUPAC Name ethyl 2-nitrobenzoate[2][4]
Ethyl o-nitrobenzoate, Benzoic acid, 2-nitro-,
Synonyms
ethyl ester[2][3][4]
CAS Number 610-34-4[1][2][4][5]

Molecular Formula

COHINOA[1][2][3][5]

Molecular Weight 195.17 g/mol [2][5]

InChl Key CPNMAYYYYSWTIV-UHFFFAOY SA-N[3][6]
CCOC(=0)C1=CC=CC=C1--INVALID-LINK--

SMILES

[O-][2]

Physical Properties

Ethyl 2-nitrobenzoate is a liquid or a low-melting solid at room temperature.[3][7] Its key

physical properties are summarized in the table below.

Property Value
Appearance Liquid or low melting solid[3][7]
Melting Point 26 - 30 °C[7][8]
N ) 172 - 174 °C at 18 torr[5][7], 275 °C at 760
Boiling Point
torr[8]
Density 1.272 g/lcm? (predicted)
Refractive Index 1.544[5]
Flash Point 126.1 °C[5]
Soluble in organic solvents like ethanol,
Solubility acetone, and chloroform; limited solubility in
water.[9]
LogP 2.14 - 2.29[5][6]
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Chemical Properties and Reactivity

The chemical reactivity of ethyl 2-nitrobenzoate is primarily dictated by the nitro group and the
ester functional group. The electron-withdrawing nature of the nitro group deactivates the
benzene ring towards electrophilic substitution and directs incoming electrophiles to the meta

position.

A significant reaction of ethyl 2-nitrobenzoate is the reduction of the nitro group to an amino
group, which is a common transformation in the synthesis of various pharmaceuticals and other

fine chemicals.

General Workflow for Characterization of Ethyl 2-nitrobenzoate
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Workflow for the characterization of a chemical compound.

Spectral Data

Spectroscopic data is crucial for the structural elucidation and purity assessment of ethyl 2-
nitrobenzoate.

e 'H NMR (Proton Nuclear Magnetic Resonance): The *H NMR spectrum provides information
about the different types of protons and their neighboring environments in the molecule.[2]
[10]

IR (Infrared) Spectroscopy: The IR spectrum shows characteristic absorption bands for the
functional groups present, such as the C=0 of the ester and the N-O stretching of the nitro

group.[2][4]

o MS (Mass Spectrometry): Mass spectrometry provides the molecular weight of the
compound and information about its fragmentation pattern, which aids in confirming the
structure.[2]

Experimental Protocols

The determination of the physical and chemical properties of ethyl 2-nitrobenzoate follows
standard laboratory procedures.

5.1. Melting Point Determination

The melting point can be determined using a capillary melting point apparatus. A small amount
of the solidified sample is packed into a capillary tube, which is then heated in a controlled
manner. The temperature range over which the sample melts is recorded.

5.2. Boiling Point Determination

The boiling point is determined by distillation. The compound is heated in a distillation
apparatus, and the temperature at which the liquid boils and its vapor condenses is recorded.
For measurements at reduced pressure, a vacuum pump is connected to the apparatus.

5.3. Spectroscopic Analysis
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 NMR Spectroscopy: A solution of the sample in a deuterated solvent (e.g., CDCI3) is
prepared and placed in an NMR tube. The spectrum is then acquired using an NMR
spectrometer.[11]

» IR Spectroscopy: A thin film of the liquid sample is placed between two salt plates (e.g., NaCl
or KBr), or the sample is dissolved in a suitable solvent, and the IR spectrum is recorded
using an FTIR spectrometer.[4]

o Mass Spectrometry: A dilute solution of the sample is introduced into the mass spectrometer,
where it is ionized, and the mass-to-charge ratio of the resulting ions is measured.

Reduction of Ethyl 2-nitrobenzoate

Ethyl 2-nitrobenzoate Reducing Agent
(C9HIONOA4) (e.g., H2/Pd, Sn/HCI)

Ethyl 2-aminobenzoate
(Ethyl anthranilate)

Click to download full resolution via product page

A key reaction of Ethyl 2-nitrobenzoate.

Safety and Handling

Handle ethyl 2-nitrobenzoate in accordance with good industrial hygiene and safety practices.
[1] It is recommended to use personal protective equipment such as safety glasses, gloves,
and a lab coat.[1] Ensure adequate ventilation when handling the compound.[1] Store in a
tightly closed container in a dry and well-ventilated place.[1]

Applications in Drug Development
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Ethyl 2-nitrobenzoate serves as a versatile building block in the synthesis of various
pharmaceutical compounds. Its primary utility lies in the subsequent reduction of the nitro
group to an amine, which can then be further functionalized. This makes it a precursor for the
synthesis of a wide range of heterocyclic compounds and other complex organic molecules
with potential biological activity.

Conclusion

This technical guide has provided a detailed overview of the core physical and chemical
properties of ethyl 2-nitrobenzoate. The tabulated data, along with the generalized
experimental workflows and reaction diagrams, offer a comprehensive resource for
researchers, scientists, and professionals in the field of drug development. A thorough
understanding of these properties is essential for the safe handling, effective use, and
successful application of this important chemical intermediate in synthetic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethyl 2-nitrobenzoate physical and chemical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1362548#ethyl-2-nitrobenzoate-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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